Cas no 52199-05-0 (3-(1,3-benzodioxol-5-yl)-1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione)

• Product name: 3-(1,3-benzodioxol-5-yl)-1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
• CAS No: 52199-05-0
• MF: C₁₄H₁₁N₅O₄
• MW: 313.268242120743
• CID: 936564
• PubChem ID: 322479

3-(1,3-benzodioxol-5-yl)-1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
• 3-(1,3-benzodioxol-5-yl)-1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
• AC1L86JE
• CHEMBL2151190
• ChemDiv2_001518
• MolPort-002-004-277
• NSC280175
• Pyrimido(5,4-e)-1,2,4-triazine-5,7(1H,6H)-dione, 3-(1,3-benzodioxol-5-yl)-1,6-dimethyl-
• Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-dione, 3-(1,3-benzodioxol-5-yl)-1,6-dimethyl-
• STK112858
• SureCN1974418
• EU-0049825
• 3-(Benzo[d][1,3]dioxol-5-yl)-1,6-dimethylpyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione
• UNII-SCC7A7FS0B
• 52199-05-0
• NSC-280175
• DTXSID60200226
• HMS1373E22
• AKOS005398722
• SCHEMBL1974418
• SCC7A7FS0B
• CCG-115887
• 3-(1,3-benzodioxol-5-yl)-1,6-dimethyl-pyrimido[5,4-e][1,2,4]triazine-5,7-dione
• BDBM50392849
• 3-(1,3-Benzodioxol-5-yl)-1,6-dimethylpyrimido(5,4-E)-1,2,4-triazine-5,7(1H,6H)-dione
• NSC 280175

• Inchi： InChI=1S/C14H11N5O4/c1-18-13(20)10-12(16-14(18)21)19(2)17-11(15-10)7-3-4-8-9(5-7)23-6-22-8/h3-5H,6H2,1-2H3
• InChI Key： FEQRWFABERLIOV-UHFFFAOYSA-N
• SMILES： CN1C2=NC(=O)N(C(=O)C2=NC(=N1)C3=CC4=C(C=C3)OCO4)C

Computed Properties

• Exact Mass: 313.08123
• Monoisotopic Mass: 313.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 96.16
• LogP: -0.18210